Cas no 2227981-99-7 (methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate
• CAS No: 2227981-99-7
• MF: C₁₀H₁₈O₅S
• MW: 250.311922550201
• CID: 5888745
• PubChem ID: 165737090
• Update Time: 2025-10-29

methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate
• EN300-2005760
• 2227981-99-7

• Inchi： 1S/C10H18O5S/c1-10(2)7(4-5-16(10,13)14)8(11)6-9(12)15-3/h7-8,11H,4-6H2,1-3H3/t7?,8-/m1/s1
• InChI Key： MOJSMFXENFHIEA-BRFYHDHCSA-N
• SMILES： S1(CCC([C@@H](CC(=O)OC)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 250.08749484g/mol
• Monoisotopic Mass: 250.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89Ų

Additional information on methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate (CAS No. 2227981-99-7)

Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate, a compound with the CAS number 2227981-99-7, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various biomedical and therapeutic contexts.

The molecular structure of this compound features a complex arrangement of functional groups, including a thiolan ring and hydroxyl moieties, which contribute to its distinctive chemical behavior. The presence of these groups not only influences its reactivity but also opens up possibilities for diverse interactions with biological targets. Such structural complexity is often a hallmark of compounds that exhibit promising pharmacological properties.

In recent years, there has been growing interest in the development of novel chiral compounds for pharmaceutical applications. The stereochemistry of Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate, specifically the (3R) configuration, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different efficacy and side effect profiles compared to their racemic counterparts, making the precise control of stereochemistry essential for therapeutic success.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The thiolan ring, a five-membered heterocyclic structure containing sulfur, is known for its ability to form stable complexes with various biological molecules. This characteristic makes it particularly useful in designing drugs that target specific enzymes or receptors involved in metabolic pathways.

Recent studies have highlighted the importance of thiol-containing compounds in medicinal chemistry. These compounds are known for their ability to participate in redox reactions, which can be exploited in the development of drugs that modulate oxidative stress-related diseases. Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate could serve as a precursor for synthesizing novel therapeutics targeting conditions such as neurodegenerative disorders and inflammation.

The hydroxyl group in the molecular structure of this compound also contributes to its versatility. Hydroxyl moieties are common in biologically active molecules and are often involved in hydrogen bonding interactions with biological targets. This feature enhances the compound's potential for binding to specific proteins or nucleic acids, thereby modulating biological processes.

From a synthetic chemistry perspective, Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate presents an intriguing challenge due to its complex structure. The synthesis of this compound requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to tackle such complex molecules more effectively than ever before.

The pharmaceutical industry has been particularly interested in developing drugs that can modulate metabolic pathways associated with metabolic syndrome and diabetes. The structural features of Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate make it a promising candidate for such applications. By targeting key enzymes or receptors involved in glucose metabolism and lipid synthesis, this compound could offer new therapeutic strategies for managing these conditions.

In addition to its potential as a drug candidate itself, Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate may also serve as an intermediate in the synthesis of other biologically active molecules. The ability to functionalize multiple sites within its structure allows for the creation of derivatives with tailored properties. This flexibility is highly valued in drug discovery programs where lead optimization is critical.

The use of computational methods has become increasingly important in the study of complex organic compounds like Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate. Molecular modeling techniques can provide valuable insights into its interactions with biological targets and help predict its pharmacological activity. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

Future research on Methyl (3R)-3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanoate may focus on exploring its potential applications in areas such as anti-inflammatory therapy and cancer treatment. The thiolan ring and hydroxyl group present opportunities for designing molecules that can interact with specific pathways involved in these diseases. By understanding the structural requirements for biological activity better than ever before through advanced synthetic and computational methods。